Cas no 1093759-40-0 (Ethyl 3-nitroisonicotinate)

• Product name: Ethyl 3-nitroisonicotinate
• CAS No: 1093759-40-0
• MF: C₈H₈N₂O₄
• MW: 196.16012
• CID: 1091368
• PubChem ID: 25137685

Ethyl 3-nitroisonicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-nitroisonicotinate
• ethyl 3-nitropyridine-4-carboxylate
• Ethyl3-nitroisonicotinate
• 1093759-40-0
• 4-ethoxycarbonyl-3-nitropyridine

• Inchi： InChI=1S/C8H8N2O4/c1-2-14-8(11)6-3-4-9-5-7(6)10(12)13/h3-5H,2H2,1H3
• InChI Key： SOFXBOGIXRXCOO-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC=NC=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.04840674g/mol
• Monoisotopic Mass: 196.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85Ų
• XLogP3: 0.9